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Compound of Interest |
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Compound Name: (Chloromethyl)phenyllpropanoic

acid

Cat. No.: B1368878

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the
organic compound 2-[4-(chloromethyl)phenyl]propanoic acid, a key intermediate in the
synthesis of various anti-inflammatory and analgesic drugs.

Compound Identification

The compound in question is 2-[4-(chloromethyl)phenyl]propanoic acid. Its structure
consists of a phenylpropanoic acid backbone with a chloromethyl group attached at the para
position (position 4) of the phenyl ring.

o |[UPAC Name: 2-[4-(chloromethyl)phenyl]propanoic acid
e CAS Number: 80530-55-8[1]
e Molecular Formula: C10H11ClO2[1]

The molecular formula indicates that a single molecule of the compound contains 10 carbon
atoms, 11 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms[1].
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Methodology for Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation requires the molecular formula and the standard atomic weights of each
element present in the molecule.

Experimental Protocol: Calculation of Molecular Weight

« Identify the Molecular Formula: The established molecular formula for 2-[4-
(chloromethyl)phenyl]propanoic acid is C10H11CIO2[1].

o Determine Atomic Weights: Obtain the standard atomic weight for each element from the
Periodic Table. For this calculation, the following abridged atomic weights are utilized:

o

Carbon (C): 12.011 amu

[¢]

Hydrogen (H): 1.008 amu[2][3]

[¢]

Chlorine (ClI): 35.45 amu[4][5]

o

Oxygen (O): 15.999 amul6]

o Calculate Total Mass for Each Element: Multiply the atomic weight of each element by the
number of atoms of that element present in the molecular formula.

e Sum the Masses: Add the total masses of all elements to determine the molecular weight of
the compound. The result is expressed in atomic mass units (amu) or grams per mole (
g/mol ).

Data Presentation

The quantitative data used for the molecular weight calculation is summarized in the table
below for clarity and ease of comparison.
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Atomic Weight Total Mass (

Element Symbol Quantity
(g/mol) g/mol )

Carbon C 10 12.011 120.11
Hydrogen H 11 1.008 11.088
Chlorine Cl 1 35.45 35.45
Oxygen O 2 15.999 31.998

Molecular
Total ) 198.646

Weight:

Based on this calculation, the molecular weight of 2-[4-(chloromethyl)phenyl]propanoic acid
is 198.65 g/mol . This value is consistent with published data for this compound[7].

Workflow Visualization

The logical workflow for calculating the molecular weight is depicted in the diagram below. This
visualization outlines the necessary inputs and the sequential steps of the calculation process.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1368878?utm_src=pdf-body
https://www.chemscene.com/80530-55-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inputs

Molecular Formula Standard Atomic Weights
(C10H11CIO2) (C,H, Cl,0)

Calculation Process

Step 1: Multiply atom count by atomic weight for each element

Step 2: Sum the total mass of all elements

Output

Molecular Weight
(198.65 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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